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Compound of Interest

Compound Name: JXL069

Cat. No.: B15574009

For Researchers, Scientists, and Drug Development Professionals

Introduction

JXLO069 is a potent and selective small-molecule inhibitor of the mitochondrial pyruvate carrier
(MPC), a protein complex responsible for transporting pyruvate from the cytosol into the
mitochondrial matrix.[1] By blocking this crucial step in cellular metabolism, IXL069 effectively
forces a metabolic shift from mitochondrial oxidative phosphorylation towards aerobic
glycolysis. This targeted inhibition of the MPC makes JXL069 a valuable tool for studying
cellular metabolism, and it is under investigation for its therapeutic potential in conditions such
as cancer and alopecia.[2][3][4] These application notes provide detailed protocols for the
dissolution, preparation, and use of JIXL069 in cell culture experiments.

Data Presentation

The following table summarizes the key quantitative data for IXL069:
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Property Value Source
Molecular Formula C20H11FsN302 MedChemExpress
Molecular Weight 439.31 g/mol MedChemExpress
o 42.8 nM (in permeabilized
ICs0 (MPC Inhibition) [5]
MCF10A cells)
ICs0 (MPC1/2-mediated
~0.53 uM [1]
pyruvate transport)
ECso (reduction of
mitochondrial oxygen ~1-2 uM (cell type dependent)  [1]
consumption in cancer cells)
Solubility Soluble in DMSO MedChemExpress
Storage (Powder) -20°C for up to 3 years MedChemExpress
Storage (Stock Solution in -80°C for up to 6 months;
MedChemExpress
DMSO) -20°C for up to 1 month

Experimental Protocols

Preparation of JXL069 Stock Solution

Materials:

JXL069 powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:
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o Equilibrate Reagents: Allow the IXL069 powder and DMSO to come to room temperature
before opening to prevent condensation of atmospheric moisture.

» Reconstitution: Prepare a 10 mM stock solution of IXL069 in DMSO. To do this, add the
appropriate volume of DMSO to the vial of IXL069 powder. For example, to prepare a 10
mM stock solution from 1 mg of IXL069 (MW: 439.31), add 227.6 uL of DMSO.

o Ensure Complete Dissolution: Vortex the solution thoroughly to ensure the IXL069 is
completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but
avoid excessive heat.

 Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can
degrade the compound. Store the aliquots at -80°C for long-term storage (up to 6 months) or
at -20°C for short-term storage (up to 1 month).

Preparation of Working Solutions for Cell Culture

Materials:

e 10 mM JXLO069 stock solution in DMSO

e Complete cell culture medium appropriate for your cell line
e Sterile tubes for dilution

Protocol:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM JXL069 stock solution at room
temperature.

 Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium
to achieve the desired final concentration for your experiment.

o Important: To avoid precipitation of JXL069, it is recommended to first dilute the DMSO
stock solution in a small volume of cell culture medium before adding it to the final culture
volume.
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o The final concentration of DMSO in the cell culture medium should be kept as low as
possible, typically below 0.1% (v/v), to minimize solvent-induced cytotoxicity. Always
include a vehicle control (medium with the same final concentration of DMSQO) in your
experiments.

o Example Dilution for a 10 uM Working Solution:

o Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 99 pL of
complete cell culture medium to get a 100 uM solution.

o Add 100 pL of this 100 uM solution to 900 uL of complete cell culture medium in your
culture vessel to achieve a final concentration of 10 uM. The final DMSO concentration in
this example would be 0.1%.

o Treatment of Cells: Add the prepared working solution of IXL069 to your cell cultures and
incubate for the desired duration of your experiment. A concentration of 10 uM has been
used to evaluate the activity of IXL069 in promoting cellular lactate production.[6]

Mandatory Visualization
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Stock Solution Preparation

JXL069 Powder Anhydrous DMSO

Reconstitute to 10 mM

Vortex to Dissolve

Aliquot into Single-Use Tubes

Working Solutibn Preparation

Thaw 10 mM Stock Aliquot

Serially Dilute in Culture Medium

Add to Cell Culture (Final DMSO < 0.1%)

Click to download full resolution via product page

Caption: Workflow for preparing JXL069 stock and working solutions.
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Caption: IXL069 inhibits the MPC, shifting metabolism to glycolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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